N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea

• IUPAC Name: 1-cyclohexyl-3-(2-methyl-3-nitrophenyl)urea
• InChI: InChI=1S/C14H19N3O3/c1-10-12(8-5-9-13(10)17(19)20)16-14(18)15-11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7H2,1H3,(H2,15,16,18)
• InChI Key: JMRIAASYVNSRPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)NC2CCCCC2
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea, also known as rotenone, is a naturally occurring compound that is commonly used in scientific research. It is a potent inhibitor of complex I of the electron transport chain, making it a valuable tool for studying cellular respiration and energy metabolism.

Mechanism of Action

Rotenone works by inhibiting complex I of the electron transport chain, which is responsible for the transfer of electrons from NADH to ubiquinone. This inhibition leads to a decrease in ATP production and an increase in reactive oxygen species (ROS) production, which can ultimately lead to cell death.
Biochemical and Physiological Effects
Rotenone has been shown to have a range of biochemical and physiological effects. It has been shown to induce oxidative stress, activate apoptosis, and inhibit autophagy. It has also been shown to have neurotoxic effects, leading to the degeneration of dopaminergic neurons in the substantia nigra and the development of Parkinson's disease-like symptoms.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea is its specificity for complex I of the electron transport chain, which allows for the precise investigation of this pathway. However, its neurotoxic effects and potential for inducing oxidative stress can also be a limitation in certain experiments.

Future Directions

There are several future directions for research involving N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea. One area of interest is the development of new compounds that can selectively target complex I without inducing neurotoxicity or oxidative stress. Another area of interest is the investigation of the role of N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea in the development of Parkinson's disease and other neurodegenerative disorders. Finally, the use of N-cyclohexyl-N'-(2-methyl-3-nitrophenyl)urea in the study of mitochondrial dysfunction and its role in aging and age-related diseases is also an area of ongoing research.

Synthesis Methods

Rotenone can be isolated from the roots and stems of various plants, including Derris elliptica, Lonchocarpus utilis, and Tephrosia vogelii. However, the most common method of synthesis involves the reaction of cyclohexanone with nitrobenzene in the presence of ammonium carbonate, followed by treatment with hydrochloric acid and sodium hydroxide.

Scientific Research Applications

Rotenone has been extensively used in scientific research to investigate various aspects of cellular respiration and energy metabolism. It is commonly used to study oxidative phosphorylation, mitochondrial function, and the role of the electron transport chain in energy production.